5-Amino-3-(trifluoromethyl)pentanoic acid hydrochloride

• IUPAC Name: 5-amino-3-(trifluoromethyl)pentanoic acid;hydrochloride
• InChI: InChI=1S/C6H10F3NO2.ClH/c7-6(8,9)4(1-2-10)3-5(11)12;/h4H,1-3,10H2,(H,11,12);1H
• InChI Key: QBGQEXLPPCIBME-UHFFFAOYSA-N
• Canonical SMILES: C(CN)C(CC(=O)O)C(F)(F)F.Cl
• Molecular Formula: C6H11ClF3NO2
• Molecular Weight: 221.60 g/mol
• CAS No.: 1803565-62-9

Description

5-Amino-3-(trifluoromethyl)pentanoic acid hydrochloride is a chemical compound with the molecular formula C6H11ClF3NO2. It has a molecular weight of 221.6 g/mol. This compound is offered by Benchchem for research use.

Molecular Structure Analysis

The molecular structure of this compound consists of a pentanoic acid chain with an amino group at the 5th carbon and a trifluoromethyl group at the 3rd carbon. The compound also includes a hydrochloride group, which is common in many organic compounds to increase their solubility.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not provided in the available resources.

Scientific Research Applications

Synthesis and Derivative Studies

• Synthesis of Derivatives : The compound has been utilized in the synthesis of various derivatives. For example, the L-forms of 2-amino-5-(p-methoxyphenyl)pentanoic acid and related compounds have been synthesized, which are constituent amino acids in AM-toxins (Shimohigashi, Lee, & Izumiya, 1976). Additionally, other derivatives like (2S,3S)-2-Amino-3-hydroxy-5-(4-nitrophenoxy)pentanoic acid have been prepared for specific assays (Badalassi, Nguyen, Crotti, & Reymond, 2002).

• Incorporation into Proteins : Fluorinated derivatives of isoleucine, such as d,l-2-amino-3-trifluoromethyl pentanoic acid, have been incorporated into proteins like murine dihydrofolate reductase in vivo. This demonstrates the compound's potential in modifying protein structures (Wang, Tang, & Tirrell, 2003).

Medicinal Chemistry and Pharmacology

• Photodynamic Therapy : A specific application in medicinal chemistry is in photodynamic therapy for urethral condyloma acuminatum, showing significant clinical effectiveness (Hu Xi-ju, 2013).

• Enzyme Inhibition Studies : Its derivatives, such as S-2-amino-5-azolylpentanoic acids, have been used as inhibitors of nitric oxide synthases, demonstrating the compound's relevance in enzymatic activity modulation (Ulhaq, Chinje, Naylor, Jaffar, Stratford, & Threadgill, 1998).

Chemical Synthesis and Stability

• Chemical Synthesis : The synthesis of 5-Amino-4-oxopentanoic acid hydrochloride from levulinic acid demonstrates the compound's versatility in chemical synthesis processes (Lin Yuan, 2006).

• Study of Reactive Groups in Enzymes : It has been used to study the reactive groups in enzymes like pyruvate kinase, indicating its utility in biochemical research (Chalkley & Bloxham, 1976).

Biochemistry and Molecular Biology

• Drug Synthesis : The compound has been involved in the synthesis of drugs like R 68 070, which combines thromboxane A2 synthetase inhibition with receptor blockade (Clerck et al., 1989).

• Synthetic Cannabinoids Metabolism : Its analogs have been studied in the context of synthetic cannabinoids, revealing differences in primary metabolites between non-fluoropentylindole/indazole synthetic cannabinoids and their 5-fluoro analogs (Wohlfarth et al., 2015).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. In case of contact with skin or eyes, it is advised to wash with plenty of water.